N'-(3-bromo-4-methoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide

• IUPAC Name: N-[(Z)-(3-bromo-4-methoxyphenyl)methylideneamino]-2-(4-methylanilino)acetamide
• InChI: InChI=1S/C17H18BrN3O2/c1-12-3-6-14(7-4-12)19-11-17(22)21-20-10-13-5-8-16(23-2)15(18)9-13/h3-10,19H,11H2,1-2H3,(H,21,22)/b20-10-
• InChI Key: PITXXTKYRFIIEG-JMIUGGIZSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC(=O)NN=CC2=CC(=C(C=C2)OC)Br
• Isomeric SMILES: CC1=CC=C(C=C1)NCC(=O)N/N=C\C2=CC(=C(C=C2)OC)Br
• Molecular Formula: C17H18BrN3O2
• Molecular Weight: 376.2 g/mol

Description

N'-(3-bromo-4-methoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide is a compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a hydrazide derivative of acetophenone, which has been synthesized using various methods.

Scientific Research Applications

N'-(3-bromo-4-methoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a ligand in coordination chemistry. The compound has been shown to form complexes with various metal ions, and these complexes have been studied for their catalytic and biological activities.
The compound has also been studied for its potential use as an antimicrobial agent. Studies have shown that it exhibits significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. The compound has also been shown to exhibit antifungal activity against Candida albicans.

Mechanism of Action

The mechanism of action of N'-(3-bromo-4-methoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide is not fully understood. However, studies have suggested that the compound may inhibit the growth of microorganisms by disrupting their cell membranes. The compound may also interfere with the synthesis of nucleic acids and proteins, which are essential for the survival of microorganisms.
Biochemical and Physiological Effects:
N'-(3-bromo-4-methoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has been shown to exhibit various biochemical and physiological effects. Studies have shown that the compound can induce apoptosis in cancer cells by activating the caspase pathway. The compound has also been shown to inhibit the proliferation of cancer cells by blocking the cell cycle at the G1 phase.

Advantages and Limitations for Lab Experiments

The advantages of using N'-(3-bromo-4-methoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide in lab experiments include its high purity, stability, and ease of synthesis. The compound is also relatively inexpensive compared to other compounds with similar applications.
The limitations of using the compound in lab experiments include its low solubility in water, which can make it difficult to work with in aqueous solutions. The compound is also relatively toxic, which can limit its use in certain applications.

Future Directions

For the study of the compound include its potential applications in drug design and materials science.